(4-Aminobutyl)pyrazin-2-ylamine

• Molecular Formula: C8H14N4
• Molecular Weight: 166.22 g/mol
• IUPAC Name: N'-pyrazin-2-ylbutane-1,4-diamine
• InChI: InChI=1S/C8H14N4/c9-3-1-2-4-11-8-7-10-5-6-12-8/h5-7H,1-4,9H2,(H,11,12)
• InChI Key: IFNVNEWGKVBKEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)NCCCCN

Description

(4-Aminobutyl)pyrazin-2-ylamine is a useful research compound. Its molecular formula is C8H14N4 and its molecular weight is 166.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(4-aminobutyl)pyrazin-2-ylamine was prepared by refluxing 2-chloropyrazine and 1,4-diaminobutane in pyridine (50 mL) for 18 hrs. The solution was then concentrated in vacuo and the residue was partitioned between ethyl acetate and 10% sodium carbonate. The phases were separated, and the organic phase was washed with brine, dried over magnesium sulfate, filtered and concentrated in vacuo. The desired product was isolated by flash chromatography using 10:1:1 Ethanol/Ammonium Hydroxide/water. EI-MS m/z 167 (M+H)+.